Cas no 2246581-99-5 (5-(ethanesulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol)

• Product Name: 5-(ethanesulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol
• CAS No: 2246581-99-5
• MF: C₉H₁₁BO₄S
• MW: 226.057241678238
• MDL: MFCD30476081
• CID: 5247999
• PubChem ID: 124299406
• Update Time: 2025-11-01

5-(ethanesulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzoxaborole, 5-(ethylsulfonyl)-1,3-dihydro-1-hydroxy-
• 5-(ethanesulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol

• MDL： MFCD30476081
• Inchi： 1S/C9H11BO4S/c1-2-15(12,13)8-3-4-9-7(5-8)6-14-10(9)11/h3-5,11H,2,6H2,1H3
• InChI Key： ZTACHAOSGCCSSP-UHFFFAOYSA-N
• SMILES： B1(O)C2=CC=C(S(CC)(=O)=O)C=C2CO1

Additional information on 5-(ethanesulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol

Recent Advances in the Study of 5-(Ethanesulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol (CAS: 2246581-99-5)

The compound 5-(ethanesulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol (CAS: 2246581-99-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This benzoxaborole derivative exhibits a combination of boron-containing heterocyclic properties and sulfonyl functionality, making it a promising candidate for drug development, particularly in the areas of anti-infective and anti-inflammatory therapies.

Recent studies have focused on elucidating the mechanism of action of this compound, with particular emphasis on its ability to inhibit key enzymes involved in microbial and inflammatory pathways. Structural analyses reveal that the benzoxaborole core interacts with specific protein targets through reversible covalent bonding with active-site residues, while the ethanesulfonyl moiety enhances solubility and bioavailability. These properties make 5-(ethanesulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol a valuable scaffold for further optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy against a range of pathogens, including Gram-positive bacteria and fungi. Notably, its activity against drug-resistant strains has sparked interest in its potential as a next-generation antimicrobial agent. Additionally, preliminary data suggest promising anti-inflammatory effects mediated through modulation of NF-κB signaling pathways, indicating potential applications in autoimmune and chronic inflammatory disorders.

The pharmacokinetic profile of 5-(ethanesulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol has been investigated in several animal models, showing favorable absorption and distribution characteristics. Metabolic stability studies indicate moderate hepatic clearance, with the primary metabolites retaining partial biological activity. These findings support further development of this compound class and highlight the importance of structural modifications to optimize drug-like properties.

Current research efforts are exploring structure-activity relationships (SAR) around the benzoxaborole core, with particular focus on modifications to the sulfonyl substituent and the hydroxyl group. Computational modeling and X-ray crystallography studies are providing valuable insights into target engagement and guiding rational drug design. Several analogs have shown improved potency and selectivity, suggesting potential for clinical translation in the near future.

The development of 5-(ethanesulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol represents an important advancement in boron-containing therapeutics. Its dual mechanism of action against both infectious agents and inflammatory mediators positions it as a potential multi-target therapeutic agent. Ongoing clinical trials with related benzoxaborole compounds further validate this chemical class as a promising avenue for drug discovery.

Future research directions include optimization of formulation strategies to enhance bioavailability, investigation of combination therapies with existing antimicrobials, and expansion of therapeutic indications. The unique properties of 5-(ethanesulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol continue to make it a compound of significant interest in medicinal chemistry and pharmaceutical development.